Cas no 1233530-95-4 (2-Cyclopentenyl-4-fluoro-1-methoxybenzene)

• Product Name: 2-Cyclopentenyl-4-fluoro-1-methoxybenzene
• CAS No: 1233530-95-4
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• CID: 6792659
• PubChem ID: 59394934
• Update Time: 2025-06-15

2-Cyclopentenyl-4-fluoro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2570271
• MWJAHZGZRHYTHC-UHFFFAOYSA-N
• DB-122132
• 2-(Cyclopent-1-en-1-yl)-4-fluoro-1-methoxybenZene
• 2-cyclopentenyl-4-fluoro-1-methoxybenzene
• 1233530-95-4
• MFCD34781908
• 2-Cyclopentenyl-4-fluoro-1-methoxybenzene

• Inchi： 1S/C12H13FO/c1-14-12-7-6-10(13)8-11(12)9-4-2-3-5-9/h4,6-8H,2-3,5H2,1H3
• InChI Key： MWJAHZGZRHYTHC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=CCCC1)OC

Computed Properties

• Exact Mass: 192.095043196g/mol
• Monoisotopic Mass: 192.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Cyclopentenyl-4-fluoro-1-methoxybenzene

Introduction to 2-Cyclopentenyl-4-fluoro-1-methoxybenzene (CAS No: 1233530-95-4)

2-Cyclopentenyl-4-fluoro-1-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No) 1233530-95-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aromatic heterocycles, characterized by its unique structural framework that combines a cyclopentene ring with a fluoro-substituted methoxybenzene moiety. The presence of both fluorine and methoxy functional groups imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural motif of 2-cyclopentenyl-4-fluoro-1-methoxybenzene is particularly intriguing due to its potential biological activity. The cyclopentene ring, a five-membered saturated hydrocarbon cycle, is known for its stability and flexibility, which can influence the conformational dynamics of attached functional groups. In contrast, the fluoro-substituted phenyl ring introduces electron-withdrawing effects through the fluorine atom, while the methoxy group provides electron-donating properties. This combination of substituents can modulate the compound's interactions with biological targets, such as enzymes and receptors, thereby influencing its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and metabolic stability of 2-cyclopentenyl-4-fluoro-1-methoxybenzene more accurately. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, preliminary computational analyses indicate that the fluoro group could enhance binding interactions with specific enzyme active sites, potentially leading to the development of novel therapeutic agents.

In parallel, experimental investigations have begun to unravel the synthetic pathways for 2-cyclopentenyl-4-fluoro-1-methoxybenzene. Researchers have explored various synthetic routes, including cross-coupling reactions and cyclization techniques, to optimize yield and purity. One particularly promising approach involves the use of palladium-catalyzed reactions to construct the cyclopentene ring while introducing the fluoro and methoxy substituents in a controlled manner. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into its structural analogs for future drug development.

The pharmacological potential of 2-cyclopentenyl-4-fluoro-1-methoxybenzene has also been explored in vitro. Initial screening assays have demonstrated modest inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. While these findings are preliminary, they underscore the compound's potential as a lead molecule for developing anti-inflammatory therapies. Additionally, its structural features may offer advantages over existing drugs by providing improved selectivity or reduced toxicity profiles.

Another area of interest is the metabolic fate of 2-cyclopentanylethyl 4-fluorobenzenemethanol, as understanding how a compound is processed by the body is crucial for its clinical efficacy and safety. Studies using liver microsomes have shown that the compound undergoes oxidative metabolism primarily through cytochrome P450 enzymes. The presence of both fluoro and methoxy groups influences the metabolic pathways, potentially leading to unique degradation products that could be further investigated for their biological activity or toxicity.

The role of fluorine in pharmaceuticals cannot be overstated, as it significantly impacts drug properties such as bioavailability, metabolic stability, and binding affinity. In 2-cyclopentanylethyl 4-fluorobenzenemethanol, the fluorine atom at position 4 enhances lipophilicity while maintaining good water solubility due to the methoxy group's hydrophilic nature. This balance makes it an attractive scaffold for designing drugs with optimized pharmacokinetic profiles. Recent literature highlights several examples where fluorinated aromatic compounds have shown improved pharmacological properties compared to their non-fluorinated counterparts.

Future research directions for 1233530-95-4 include exploring its potential in treating neurological disorders. The structural complexity of this compound suggests that it may interact with neurotransmitter receptors or ion channels involved in conditions such as epilepsy or Alzheimer's disease. Preclinical studies are planned to evaluate its efficacy and safety in animal models before moving into human trials. Additionally, green chemistry approaches are being considered to develop more sustainable synthetic methods for producing this compound on an industrial scale.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 1233530-95-4. Machine learning models trained on vast datasets can predict biological activity with high accuracy, reducing the time and cost associated with traditional screening methods. AI-driven virtual screening has already identified several derivatives of this compound that may exhibit enhanced potency or selectivity against specific targets.

In conclusion,1233530-95-4 represents a fascinating subject of study in medicinal chemistry due to its unique structure and potential biological applications. Its combination of cyclopentene and fluoro-substituted methoxybenzene moieties offers a rich chemical space for innovation in drug design. As research progresses, further insights into its pharmacological properties will likely uncover new therapeutic opportunities across multiple disease areas.